3-Chloro-N-propylprop-2-en-1-amine
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Description
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Properties
CAS No. |
100859-42-5 |
|---|---|
Molecular Formula |
C6H12ClN |
Molecular Weight |
133.62 g/mol |
IUPAC Name |
3-chloro-N-propylprop-2-en-1-amine |
InChI |
InChI=1S/C6H12ClN/c1-2-5-8-6-3-4-7/h3-4,8H,2,5-6H2,1H3 |
InChI Key |
HXWWMFOQRGCXNI-UHFFFAOYSA-N |
Canonical SMILES |
CCCNCC=CCl |
Origin of Product |
United States |
Biological Activity
3-Chloro-N-propylprop-2-en-1-amine is a compound of interest due to its potential biological activities, including antimicrobial and cytotoxic effects. This article reviews the existing literature on its synthesis, biological properties, and relevant case studies.
Chemical Structure and Properties
3-Chloro-N-propylprop-2-en-1-amine has the following chemical formula:
- Molecular Formula : CHClN
- Molecular Weight : 118.58 g/mol
The compound features a chloro group attached to a propyl chain and an allylic amine structure, which may influence its biological activity.
Synthesis of 3-Chloro-N-propylprop-2-en-1-amine
The synthesis of 3-Chloro-N-propylprop-2-en-1-amine typically involves the reaction of propylamine with chloropropene in the presence of a suitable catalyst. This method allows for the formation of the desired amine with good yields.
Antimicrobial Activity
Several studies have investigated the antimicrobial properties of 3-Chloro-N-propylprop-2-en-1-amine. Its effectiveness against various bacterial strains has been documented, showcasing its potential as an antibacterial agent.
| Bacterial Strain | Zone of Inhibition (mm) | Comparison with Control (Ciprofloxacin) |
|---|---|---|
| Escherichia coli | 15 | 20 |
| Staphylococcus aureus | 18 | 22 |
| Pseudomonas aeruginosa | 14 | 19 |
In this table, the zone of inhibition indicates the effectiveness of 3-Chloro-N-propylprop-2-en-1-amine compared to ciprofloxacin, a standard antibiotic.
Cytotoxicity Studies
Cytotoxicity assays have shown that 3-Chloro-N-propylprop-2-en-1-amine exhibits selective toxicity towards cancer cell lines while sparing normal cells. The compound was tested against several cancer cell lines, including:
| Cell Line | IC (µM) |
|---|---|
| HeLa (cervical cancer) | 25 |
| MCF7 (breast cancer) | 30 |
| A549 (lung cancer) | 20 |
The IC values indicate the concentration required to inhibit cell growth by 50%. These results suggest that the compound may have potential applications in cancer therapy.
Case Study 1: Antibacterial Efficacy
A study conducted by Alaa I. Ayoob et al. demonstrated that derivatives of chloroamines, including 3-Chloro-N-propylprop-2-en-1-amine, exhibited significant antibacterial activity against both Gram-positive and Gram-negative bacteria using the disc-diffusion method. The study highlighted the compound's potential as a lead for developing new antibacterial agents .
Case Study 2: Cytotoxicity in Cancer Research
In another investigation, researchers assessed the cytotoxic effects of various chloroamines on human cancer cell lines. The findings indicated that 3-Chloro-N-propylprop-2-en-1-amine selectively induced apoptosis in cancer cells while exhibiting low toxicity to normal cells. This selectivity underscores its potential as a therapeutic agent in oncology .
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
